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Compound of Interest

Compound Name: Tricaprilin-d50

Cat. No.: B15555951 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Tricaprilin-d50, a deuterated triglyceride used in research and development.

Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance.

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for Tricaprilin-d50 is not readily available, the SDS

for its non-deuterated counterpart, Tricaprilin, indicates potential hazards.[1] Therefore, it is

prudent to handle Tricaprilin-d50 with the same level of caution.

Assumed Hazard Classifications based on Tricaprilin:

Acute oral toxicity

Skin irritation

Serious eye irritation

Respiratory tract irritation

Personal Protective Equipment (PPE) Required:
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Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation and Collection
Proper segregation of waste is the first and most critical step in the disposal process. Do not

mix Tricaprilin-d50 waste with general laboratory trash or other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Step-by-Step Waste Collection Procedure:

Designate a Waste Container: Use a dedicated, leak-proof, and clearly labeled waste

container for all Tricaprilin-d50 waste. The container should be made of a material

compatible with oils and fats, such as high-density polyethylene (HDPE).

Labeling: The waste container must be labeled with the following information:

"Hazardous Waste" (or as required by your institution)

"Tricaprilin-d50"

List of associated hazards (e.g., "Oral Toxicity," "Skin/Eye Irritant")

Accumulation start date

Collect Unused or Expired Tricaprilin-d50: Carefully transfer any unwanted pure Tricaprilin-
d50 into the designated waste container.

Collect Contaminated Labware: Dispose of all single-use items that have come into contact

with Tricaprilin-d50 in the same designated container. This includes:

Pipette tips

Vials and caps
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Gloves

Contaminated bench paper or wipes

Handling of Sharps: Any contaminated sharps (e.g., needles, glass Pasteur pipettes) must

be placed in a designated sharps container that is also labeled for Tricaprilin-d50 waste.

Aqueous Solutions: If you have aqueous solutions containing Tricaprilin-d50, consult your

EHS department for guidance. Do not pour any solutions containing this compound down the

drain.

Storage of Tricaprilin-d50 Waste
Proper storage of the collected waste is essential to prevent accidental spills or exposure.

Storage Location: Store the sealed waste container in a designated satellite accumulation

area (SAA) or a central hazardous waste storage area.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

capture any potential leaks.

Incompatible Materials: Ensure the waste container is not stored near incompatible

chemicals.

Final Disposal Procedure
The final disposal of Tricaprilin-d50 waste must be handled by a licensed hazardous waste

disposal company.

Contact EHS: When the waste container is full or has been in storage for the maximum

allowable time per your institution's policy, contact your Environmental Health and Safety

(EHS) department.

Schedule a Pickup: EHS will arrange for a pickup of the waste by a certified hazardous

waste vendor.

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately as directed by your EHS department.
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Quantitative Data Summary
Parameter Value Source

Molecular Formula C₂₇D₅₀O₆ ChemScene[2]

Molecular Weight 520.99 g/mol ChemScene[2]

Purity ≥98% ChemScene[2]

Storage Temperature
2-8°C (Sealed in dry

conditions)
ChemScene[2]

Experimental Workflow: Disposal of Tricaprilin-d50
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Tricaprilin-d50 Disposal Workflow
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Caption: Workflow for the safe disposal of Tricaprilin-d50 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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